Cas no 53318-09-5 ((3R,5S)-[6]-gingerdiol)

• Product Name: (3R,5S)-[6]-gingerdiol
• CAS No: 53318-09-5
• MF: C₁₇H₂₈O₄
• MW: 296.401825904846
• CID: 2077045
• PubChem ID: 101660275
• Update Time: 2025-04-21

(3R,5S)-[6]-gingerdiol Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-[6]-gingerdiol
• (3S,5S)-[6]-gingerdiol
• (3S,5S)--Gingerdiol
• (3S,5S)-1-(4-hydroxy-3-methoxyphenyl)decane-3,5-diol
• 6-gingerdiol
• (3R,5S)-1-(4-hydroxy-3-methoxyphenyl)decane-3,5-diol
• 6 Gingerdiol
• AKOS040763754
• 53318-09-5
• (3S,5R)-1-(4-Hydroxy-3-methoxyphenyl)-3,5-decanediol
• 3,5-Decanediol, 1-(4-hydroxy-3-methoxyphenyl)-, [R-(R*,S*)]-
• (3S,5R)-[6]-Gingerdiol
• 3,5-Decanediol, 1-(4-hydroxy-3-methoxyphenyl)-, (3S,5R)-
• [6]-Gingerdiol, (3S,5R)-
• 88U2ML6QR6
• [6]-Gingerdiol

• Inchi： 1S/C17H28O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h8,10-11,14-15,18-20H,3-7,9,12H2,1-2H3/t14-,15+/m1/s1
• InChI Key： QYXKQNMJTHPKBP-CABCVRRESA-N
• SMILES： O[C@H](CCCCC)C[C@H](CCC1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 296.19875937g/mol
• Monoisotopic Mass: 296.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerdiols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerdiols